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Compound of Interest

Compound Name: 5-Methylhydantoin

Cat. No.: B032822

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts
Service (CAS) number and a detailed safety profile of 5-Methylhydantoin. The content herein
is intended to support researchers, scientists, and professionals in the field of drug
development in the safe handling and application of this compound.

Chemical Identification
CAS Number: 616-03-5[1]

5-Methylhydantoin is a derivative of hydantoin, a heterocyclic organic compound. It is a white
to almost white crystalline powder.[1]

Hazard Identification and Classification

5-Methylhydantoin is classified as an irritant. Below is a summary of its classification under
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 1: GHS Classification of 5-Methylhydantoin
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[2]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2]

Signal Word: Warning[2]

GHS Pictogram:

Click to download full resolution via product page

GHS Exclamation Mark Pictogram for Irritants.

Safety and Handling

Adherence to proper safety protocols is crucial when handling 5-Methylhydantoin to minimize

exposure and mitigate risks.

Table 2: Precautionary Statements for 5-Methylhydantoin
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[2]
P264 Wash skin thoroughly after handling.[2]
p271 Use only outdoors or in a well-ventilated area.[2]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[2]
P302+P352 IF ON SKIN: Wash with plenty of water.[2]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[2]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
Call a POISON CENTER/doctor if you feel
P312
unwell.
321 Specific treatment (see supplemental first aid
instruction on this label).
If skin irritation occurs: Get medical
P332+P313 ] ]
advice/attention.
If eye irritation persists: Get medical
P337+P313 i )
advice/attention.
Take off contaminated clothing and wash it
P362+P364
before reuse.[2]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[2]
P405 Store locked up.[2]
Dispose of contents/container to an approved
P501

waste disposal plant.[2]
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Personal Protective Equipment (PPE)

When handling 5-Methylhydantoin, the following personal protective equipment is
recommended:

o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.

o Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator
for dusts.

Storage

Store 5-Methylhydantoin in a tightly closed container in a dry and well-ventilated place.

Experimental Protocols for Safety Assessment

The following sections outline the methodologies for key experiments to assess the irritation
potential of a substance like 5-Methylhydantoin, based on internationally recognized OECD
guidelines.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to determine the potential of a substance to cause reversible inflammatory
changes to the skin.

Methodology:
o Test Animal: The albino rabbit is the recommended species.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk of
the animal is clipped.

o Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area
(approx. 6 cm?) of the clipped skin and covered with a gauze patch and non-irritating tape.

e Exposure: The exposure duration is 4 hours.
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o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.
Observations may continue for up to 14 days to assess the reversibility of any effects.

e Scoring: The skin reactions are scored according to a standardized grading scale.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye.
Methodology:
o Test Animal: The albino rabbit is the preferred species.

e Procedure: A single dose (0.1 mL of a liquid or 0.1 g of a solid) of the test substance is
instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated
and serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation. The reversibility of any lesions is observed for up to 21
days.

e Scoring: Ocular lesions are scored using a standardized system.

Acute Inhalation Toxicity (OECD Guideline 436)

This test assesses the potential for a substance to cause harm upon inhalation.
Methodology:
o Test Animal: The rat is the preferred species.

o Exposure: The animals are exposed to the test substance (as a gas, vapor, or aerosol) in a
whole-body or nose-only inhalation chamber for a standard duration, typically 4 hours.

o Concentrations: A stepwise procedure is used, starting with a concentration expected to
cause some signs of toxicity. Depending on the outcome (mortality or morbidity), the
concentration for the next group of animals is adjusted up or down.
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o Observation: Animals are observed for signs of toxicity during and after exposure for a period
of 14 days. Body weight is recorded, and a gross necropsy is performed on all animals at the

end of the study.

Workflow and Hazard Visualization

The following diagrams illustrate a logical workflow for handling chemical substances and a
visualization of the associated GHS hazards for 5-Methylhydantoin.
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Workflow for Safe Handling of 5-Methylhydantoin.
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GHS Hazards

H335: May cause respiratory irritation

5-Methylhydantoin H319: Causes serious eye irritation

P H315: Causes skin irritation
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GHS Hazard Statements for 5-Methylhydantoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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